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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455

An In-depth Technical Guide to TEEPOL HB7: Properties and Industrial Applications

Introduction

TEEPOL HB?7 is a high-foaming, multipurpose detergent concentrate widely utilized across
numerous industrial sectors. Chemically, it is described as a nominal 40% active matter
solution of the sodium salts of a broad-cut primary alcohol sulphate.[1][2][3] Its efficacy stems
from its powerful surfactant properties, which enable it to act as a potent wetting agent,
emulsifier, and detergent. This guide provides a detailed technical overview of TEEPOL HB7,
its chemical and physical properties, mechanisms of action, and common industrial application
protocols, tailored for researchers and industry professionals.

Chemical and Physical Properties

The fundamental characteristics of TEEPOL HB7 are derived from its primary active ingredient
and aqueous formulation. The following table summarizes its key quantitative properties based
on available Safety Data Sheets (SDS).
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Property Value Source

Appearance Clear Liquid [4]

Sulfuric acid, mono-C9-13-

Active Ingredient alkyl esters, sodium salts [4]
(>30%)

pH <115 [4]

Boiling Point 100°C (212°F) [4]

Specific Gravity 1.045

Solubility in Water Soluble [415]

Flammability Non-flammable [4115]

Mechanism of Action: Surfactant Properties

The functionality of TEEPOL HB7 is rooted in the amphiphilic nature of its core component,
sodium alkyl sulfate. This molecule possesses a dual structure: a long alkyl chain that is
hydrophobic (oil-attracting) and a sulfate head that is hydrophilic (water-attracting). This
structure allows TEEPOL HB?7 to reduce the surface tension between disparate phases (e.g.,
oil and water), enabling its primary functions.

o Wetting: By lowering the surface tension of water, TEEPOL HB?7 allows the cleaning solution
to spread more effectively across surfaces and penetrate into soils.

o Emulsification: The hydrophobic tails of the surfactant molecules envelop oil and grease
particles, while the hydrophilic heads face outward towards the water. This action forms
stable micelles, suspending the oil and grease within the water to be washed away.

o Dispersion: It prevents dirt and soil particles from re-depositing onto the cleaned surface by
keeping them suspended within the cleaning solution.

The diagram below illustrates the relationship between the chemical nature of TEEPOL HB7
and its industrial functions.
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Industrial Applications

Core Properties Primary Functions Resulting Actions Laboratory Glassware Cleaning

High Aqueous Solubility

Reduces Surface Tension Wetting Agent

) Detergency [ General Surface Cleaning
|_> >
[ Forms Micelles P Emulsifier
>
Heavy-Duty Degreasing

Sodium Alkyl Sulfate
(Amphiphilic Molecule)
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1. Surface Preparation
(Remove loose debris)

Assess Soil Level

2a. Prepare Solution 2b. Prepare Solution
(2:5 Dilution) (2:10 to 1:20 Dilution)

3. Apply Solution
(Spray, Brush, or Immerse)

4. Dwell Time
(5-15 minutes, agitate if needed)

5. Rinse Thoroughly
(Clean Water)

6. Dry Surface

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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